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Compound of Interest

Compound Name: Oganomycin GB

Cat. No.: B1252931

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the core physicochemical
properties and stability of Vancomycin, a critical glycopeptide antibiotic. The information is
curated to support research, development, and clinical application of this essential therapeutic
agent. It is important to note that searches for "Oganomycin GB" did not yield relevant results;
this document focuses on Vancomycin, a compound with extensive documentation matching

the requested parameters.

Physicochemical Properties

Vancomyecin is a complex glycopeptide antibiotic derived from Streptomyces orientalis.[1][2] Its
intricate structure dictates its physical and chemical characteristics, which are fundamental to
its formulation and therapeutic action.

Table 1: Key Physicochemical Properties of Vancomycin
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Property Value Source
Molecular Formula Ce6H75CI2N9O24 [1]
Molecular Weight 1449.2 g/mol [1]
Appearance Tan to brown solid/powder [1]

Water: >100 mg/mLMethanol:

N Moderately solubleHigher
Solubility [1]
alcohols, acetone, ether:
Insoluble
pKa Values ~2.9,7.2,8.6,9.6, 10.5, 11.7 [3]
LogP -3.1 [1]
UV Max Absorption (in water) 282 nm [1]

Stability Profile

The stability of Vancomycin is a critical factor in its preparation, storage, and administration.
Degradation can lead to loss of potency and the formation of potentially undesirable
byproducts.

2.1. pH and Temperature Stability

Vancomycin's stability is highly pH-dependent. Titration above pH 11 and below pH 1 is
irreversible and results in the loss of antibiotic potency.[3] The optimal pH for stability is
generally between 4 and 5.

Temperature also plays a significant role. While refrigeration at 2-8°C is standard for
reconstituted solutions, studies have shown varying stability depending on concentration and
storage conditions. For instance, solutions at 5 and 10 mg/mL in PVC bags were stable for 58
days at +4°C.[4] At a higher concentration of 83 mg/mL in 5% dextrose, vancomycin was stable
for 72 hours at +37°C.[4]

Table 2: Stability of Vancomycin Solutions under Various Conditions
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Concentrati . Storage Temperatur  Duration of
Diluent ] . Source
on Container e Stability
- +4°C (light

5 mg/mL Not specified PVC bag 7 days [4]
protected)
+22°C (no

5 mg/mL Not specified PVC bag light 48 hours [4]
protection)

+4°C (no light

5and 10 -~ ]
Not specified PVC bag protection 58 days [4]
mg/mL N
specified)
83 mg/mL 5% Dextrose Not specified +37°C 72 hours [4]
Not specified Visible
80 mg/mL Saline Syringe (during 24h particles after  [4]

infusion) 22 hours

2.2. Degradation Pathways

Under stress conditions such as heat, acidic, and basic environments, Vancomycin can
degrade. Studies have identified several degradation products.[4][5] For example, under heat,
two degradation peaks have been observed, while acidic and basic conditions each produce a
distinct degradation peak.[4] Research has also explored the degradation of vancomycin in
aquatic environments, identifying four primary degradation products.[6]

Experimental Protocols
3.1. Determination of Physicochemical Properties

A common method for determining the dissociation constants (pKa values) of Vancomycin is
through electrometric and spectrophotometric titrations.[3] The molecular weight and structure
are typically confirmed using techniques like mass spectrometry.[1]

3.2. Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method
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A validated HPLC method is crucial for assessing the chemical stability of Vancomycin and
detecting degradation products.

o Workflow for HPLC Stability Testing:

Sample Preparation
(Reconstitution & Dilution)

i

HPLC Analysis
(C18 column, mobile phase gradient)

i

UV Detection
(e.g., at 282 nm)

i

Data Analysis
(Peak area, retention time)

i

Stability Assessment
(% remaining, degradation products)

Click to download full resolution via product page
Caption: High-level workflow for HPLC-based stability testing of Vancomycin.

Signaling Pathways and Mechanism of Action

Vancomycin exerts its antibacterial effect by inhibiting a specific step in the synthesis of the
peptidoglycan layer of the bacterial cell wall in Gram-positive bacteria.[1]

e Mechanism of Action:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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